Cas no 104795-63-3 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester)
104795-63-3 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
CAS No:104795-63-3
MF:C11H10O4S
MW:238.259702205658
CID:1146009
Update Time:2024-07-26
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methyl ester
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- Inchi: 1S/C11H10O4S/c1-14-6-3-4-8-7(5-6)9(12)10(16-8)11(13)15-2/h3-5,12H,1-2H3
- InChI Key: FJBDQYAPBNUQQC-UHFFFAOYSA-N
- SMILES: C12=CC=C(OC)C=C1C(O)=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 367.14203
- Monoisotopic Mass: 238.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84A^2
Experimental Properties
- Density: 1.374±0.06 g/cm3(Predicted)
- Boiling Point: 370.8±37.0 °C(Predicted)
- PSA: 76.07
- pka: 7.46±0.50(Predicted)
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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